Cas no 2227759-41-1 (1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine)

• Product Name: 1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine
• CAS No: 2227759-41-1
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6571178
• PubChem ID: 165601308
• Update Time: 2025-10-29

1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine
• EN300-1629800
• 2227759-41-1

• Inchi： 1S/C12H19N3/c1-2-8-15-9-5-11(13)12(15)10-3-6-14-7-4-10/h3-4,6-7,11-12H,2,5,8-9,13H2,1H3/t11-,12+/m1/s1
• InChI Key： UCNSJFRYVRMBPS-NEPJUHHUSA-N
• SMILES： N1(CCC)CC[C@H]([C@@H]1C1C=CN=CC=1)N

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine

Comprehensive Overview of 1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine (CAS No. 2227759-41-1): Properties, Applications, and Research Insights

The compound 1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine (CAS No. 2227759-41-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This pyrrolidine derivative combines a pyridine ring with a propylamine side chain, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its chiral centers and hydrogen-bonding capabilities, which contribute to its molecular interactions.

In the context of current trends, 1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine aligns with the growing demand for nitrogen-containing heterocycles in medicinal chemistry. Its pyridine-pyrrolidine hybrid structure is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in kinase inhibitor design and CNS-targeting compounds. The compound's logP value and solubility profile are often discussed in forums focused on blood-brain barrier permeability, a hot topic in neurodegenerative disease research.

Synthetic approaches to CAS 2227759-41-1 typically involve asymmetric hydrogenation or reductive amination strategies, with recent literature emphasizing catalytic enantioselective methods. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting the stringent requirements of preclinical studies. The amine-protection-deprotection sequences used in its synthesis are frequently compared to similar pyrrolidine-based building blocks in patent analyses.

From a commercial perspective, suppliers list this compound under categories like pharmaceutical intermediates and scaffolds for combinatorial chemistry. Its structure-activity relationship (SAR) potential makes it valuable for fragment-based drug discovery, particularly in programs targeting GPCR modulation. The pyridyl substitution pattern is noted to influence metabolic stability in published ADMET studies.

Ongoing investigations explore the conformational rigidity imparted by the pyrrolidine core, with computational studies suggesting advantages for molecular recognition. The propylamine side chain offers opportunities for structure diversification through N-alkylation or amide formation, frequently mentioned in medicinal chemistry optimization discussions. Safety data sheets indicate standard handling procedures comparable to other amine-containing compounds in research settings.

Emerging applications include its use as a ligand in metal-organic frameworks (MOFs) and as a chiral auxiliary in asymmetric synthesis. The compound's crystallographic data reveals interesting packing motifs that inform solid-state chemistry research. Patent landscapes show increasing references to derivatives of 1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine in intellectual property filings related to neurological disorders and inflammatory conditions.

Quality control protocols for CAS 2227759-41-1 emphasize residual solvent analysis and chiral purity determination, reflecting industry standards for GMP intermediates. The compound's stability under various pH conditions makes it suitable for formulation studies, particularly in oral dosage forms. Recent publications highlight its potential as a bioisostere for piperidine derivatives in lead optimization.

Environmental fate studies of related pyrrolidine compounds suggest moderate biodegradability, with the pyridine moiety influencing photodegradation pathways. These findings contribute to discussions about green chemistry metrics in synthetic routes. The compound's vapor pressure and partition coefficients are documented in physicochemical databases used for QSAR modeling.

In analytical applications, 1-propyl-2-(pyridin-4-yl)pyrrolidin-3-amine serves as a reference standard for method development in LC-MS/MS techniques. Its UV absorption characteristics enable detection at low concentrations, important for metabolite identification studies. The basic nitrogen atoms facilitate ionization efficiency in mass spectrometric analysis.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, areas experiencing rapid growth. The structural similarity to approved drugs containing pyrrolidine scaffolds continues to drive interest in this chemical space. Standardized synthetic protocols and scale-up procedures for CAS 2227759-41-1 remain active topics in process chemistry literature.